Cas no 50976-31-3 (Butanedioic acid, methylene-, sodium salt)

• Product Name: Butanedioic acid, methylene-, sodium salt
• CAS No: 50976-31-3
• MF: C₅H₅NaO₄
• MW: 152.080572843552
• CID: 363680
• PubChem ID: 44154256
• Update Time: 2025-04-19

Butanedioic acid, methylene-, sodium salt Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, methylene-, sodium salt
• SODIUM ITACONATE
• butanedioate, 2-methylene-, sodium salt
• disodium 2-methylidenebutanedioate
• DTXSID00965246
• EINECS 256-878-2
• Sodium 3-carboxybut-3-enoate
• 50976-31-3
• sodium;3-carboxybut-3-enoate

• Inchi： 1S/C5H6O4.Na/c1-3(5(8)9)2-4(6)7;/h1-2H2,(H,6,7)(H,8,9);/q;+1/p-1
• InChI Key： VZTGWZBCSVQERN-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(CC(=C)C(=O)O)=O

Computed Properties

• Exact Mass: 173.99000
• Monoisotopic Mass: 151.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Melting Point: 162-164 DEG C WITH DECOMP, ALSO REPORTED AS 172 DEG C
• Boiling Point: 381.4°C at 760 mmHg
• Flash Point: 198.7°C
• PSA: 80.26000
• LogP: -2.56750

Butanedioic acid, methylene-, sodium salt Security Information

• TSCA：No